Cas no 1189877-36-8 (5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1189877-36-8
• MF: C₂₄H₁₆BrClFN₃O
• MW: 496.75874710083
• CID: 5391272
• Update Time: 2025-10-31

5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[(4-Bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-fluoro-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one
• 5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C24H16BrClFN3O/c25-17-7-5-15(6-8-17)12-30-21-10-9-18(27)11-19(21)22-23(30)24(31)29(14-28-22)13-16-3-1-2-4-20(16)26/h1-11,14H,12-13H2
• InChI Key： RRCNZNWLCKTAPR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Br)C=C2)C2=C(C=C(F)C=C2)C2N=CN(CC3=CC=CC=C3Cl)C(=O)C1=2

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 677.6±65.0 °C(Predicted)
• pka: -0.96±0.20(Predicted)

Additional information on 5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Introduction to 5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 1189877-36-8)

The compound 5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one, identified by its CAS number 1189877-36-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines the structural features of pyrimido[5,4-b]indole and fluoro-substituted aromatic rings, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

Recent studies have highlighted the potential of pyrimido[5,4-b]indole scaffolds in the development of novel bioactive molecules. These structures exhibit a high degree of structural diversity and functional flexibility, which allows for the design of compounds with tailored pharmacological properties. The presence of fluoro-substituents in particular has been shown to enhance metabolic stability and binding affinity to biological targets, making this class of compounds highly attractive for medicinal chemistry research.

The specific substitution pattern in 5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one introduces both bromo and chloro aromatic groups, which are known to modulate electronic properties and interactions with biological receptors. The methyl groups at the 3-position further contribute to the compound's lipophilicity and potential membrane permeability, essential factors for oral bioavailability. This combination of structural elements suggests a multifaceted approach to drug design, targeting multiple pathways or receptors simultaneously.

In the context of current pharmaceutical research, this compound has garnered attention for its potential role in addressing complex diseases. The pyrimido[5,4-b]indole core is structurally related to several known bioactive molecules, including kinase inhibitors and antiviral agents. The introduction of fluorine at the 8-position not only improves physicochemical properties but also may influence binding interactions with enzymes or receptors involved in disease pathways. Preliminary computational studies suggest that this compound could exhibit inhibitory activity against certain kinases implicated in cancer progression.

Furthermore, the presence of bromo and chloro substituents at the aromatic rings provides opportunities for further derivatization and optimization. These halogen atoms are often employed in medicinal chemistry to enhance binding affinity through halogen bonding or π-stacking interactions. The methyl groups at the 3-position could serve as handles for additional functionalization, allowing researchers to fine-tune pharmacokinetic profiles or target specificity.

Recent advances in synthetic methodologies have enabled more efficient access to complex heterocyclic structures like 5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have streamlined the construction of these intricate molecules. This accessibility has accelerated the discovery process in medicinal chemistry, allowing researchers to rapidly explore new chemical space and identify lead compounds with improved therapeutic potential.

The compound's potential applications extend beyond oncology. Its structural features suggest utility in other therapeutic areas such as inflammation modulation or neurodegenerative disease treatment. The fluoro-substituent, in particular, has been extensively studied for its ability to enhance drug efficacy by improving pharmacokinetic properties such as solubility and metabolic stability. Additionally, the bromo and chloro aromatic rings may interact with biological targets involved in metabolic disorders or infectious diseases.

In conclusion,5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one represents a promising candidate for further investigation in drug discovery. Its unique structural features and potential pharmacological activity make it an attractive molecule for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this class of compounds,CAS No. 1189877-36-8 will undoubtedly play a significant role in advancing pharmaceutical innovation.